Cas no 1515966-54-7 (2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-)

• Product Name: 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-
• CAS No: 1515966-54-7
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 5296168
• Update Time: 2025-11-06

2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-

• Inchi： 1S/C9H10O2/c10-9(11)2-1-6-3-7-5-8(7)4-6/h6-8H,3-5H2,(H,10,11)
• InChI Key： HXBDYJGLGZYJIU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1CC2C(C2)C1

Additional information on 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-

Comprehensive Guide to 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl- (CAS No. 1515966-54-7): Properties, Applications, and Market Insights

2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl- (CAS No. 1515966-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic derivative of propynoic acid features a unique structural framework, combining a propynoic acid moiety with a bicyclo[3.1.0]hexane ring system. Such hybrid structures are increasingly valuable in drug discovery programs targeting novel therapeutic agents.

The molecular formula of this compound is C₉H₈O₂, with a molecular weight of 148.16 g/mol. Its distinctive bicyclic architecture contributes to interesting steric and electronic properties that make it particularly useful as a building block in medicinal chemistry. Researchers have explored its potential as a precursor for bioactive molecules, especially in the development of enzyme inhibitors and receptor modulators.

Recent trends in pharmaceutical research highlight growing interest in constrained molecular frameworks like those found in 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-. The compound's rigid structure offers advantages in drug design by limiting conformational flexibility, potentially improving target binding specificity and metabolic stability. These characteristics align with current industry priorities for developing more selective and durable therapeutic agents.

In synthetic applications, this compound serves as a valuable intermediate for constructing complex molecular architectures. Its alkyne functionality enables various click chemistry reactions, while the bicyclo[3.1.0]hexane core provides a three-dimensional scaffold that can influence the pharmacokinetic properties of derived compounds. These features make it particularly relevant for researchers working on fragment-based drug discovery and molecular probe development.

The compound's thermal stability and solubility profile have been subjects of recent investigations, with findings suggesting optimal handling conditions for laboratory use. While not extensively studied for material science applications, its structural features suggest potential utility in designing novel functional polymers or small-molecule additives for specialty materials.

Market analysis indicates steady demand for 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl- among contract research organizations and academic institutions engaged in medicinal chemistry programs. The compound's commercial availability has expanded in recent years to meet growing research needs, with suppliers offering various packaging options from milligram to kilogram quantities.

Quality control standards for this specialty chemical typically require ≥95% purity by HPLC, with comprehensive characterization data including ¹H NMR, ¹³C NMR, and mass spectra. Storage recommendations generally advise keeping the material at 2-8°C under inert atmosphere to maintain stability over extended periods.

From a regulatory perspective, current literature suggests no significant restrictions on 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, though standard laboratory safety protocols should be observed during handling. The compound's safety profile appears comparable to similar organic acids, with no extraordinary hazards reported in available safety data sheets.

Future research directions may explore the compound's potential in developing covalent inhibitors, leveraging its alkyne group for targeted protein modification. Additionally, its application in synthesizing three-dimensional fragment libraries for drug discovery screening represents an area of growing interest within the pharmaceutical industry.

For researchers considering this compound, several key questions frequently arise: What are the optimal synthetic routes to incorporate 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl- into larger molecular frameworks? How does the bicyclic system influence the biological activity of derived compounds? What spectroscopic techniques provide the most reliable characterization of this material? These inquiries reflect the compound's relevance to contemporary chemical research challenges.

The synthesis of 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl- typically involves multi-step organic transformations starting from commercially available bicyclic precursors. Recent patent literature describes improved synthetic methods that enhance yield and purity while reducing environmental impact through greener chemistry approaches.

Analytical challenges associated with this compound include distinguishing it from structurally similar derivatives and confirming the position of substituents on the bicyclic framework. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry have proven particularly valuable for unambiguous characterization.

In conclusion, 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl- (CAS No. 1515966-54-7) represents an intriguing chemical entity with diverse potential applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features continue to inspire innovative applications in drug discovery and molecular design, positioning it as a compound of ongoing interest to the scientific community.